5-[5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl]-3-phenyl-2,1-benzoxazole

• IUPAC Name: 5-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-3-phenyl-2,1-benzoxazole
• InChI: InChI=1S/C19H11N3O3/c1-2-5-12(6-3-1)17-14-11-13(8-9-15(14)22-25-17)18-20-21-19(24-18)16-7-4-10-23-16/h1-11H
• InChI Key: BGKMQQCXAYYVCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=C(C=CC3=NO2)C4=NN=C(O4)C5=CC=CO5
• Molecular Formula: C19H11N3O3
• Molecular Weight: 329.3 g/mol

Description

The compound “5-[5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl]-3-phenyl-2,1-benzoxazole” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The molecule also features a 1,3,4-oxadiazole ring, which is a type of heterocyclic aromatic ring containing three carbon atoms, one oxygen atom, and two nitrogen atoms. The molecule’s exact properties and applications may vary depending on its specific structure and the presence of any additional functional groups.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Oxadiazole Derivatives : The synthesis of oxadiazole derivatives, including those with furan-2-yl groups, has been explored for their potential in creating various heterocyclic compounds. These derivatives are synthesized from furan-2-carboxylic acid hydrazide, leading to compounds with significant chemical and pharmacological properties (Koparır, Çetin, & Cansiz, 2005).

• Electronic and Structural Analysis : Studies on substituted 1,2,5-oxadiazoles (furazans) and 1,2,5-oxadiazole-2-oxides (furoxans) highlight the electronic distribution and dipole moments in these compounds. These analyses are essential for understanding the reactivity and potential applications of these molecules in various scientific domains (Všetečka, Fruttero, Gasco, & Exner, 1994).

Potential Applications

• Antimicrobial Activities : The antimicrobial properties of azole derivatives, starting from furan-2-carbohydrazide, have been investigated. These compounds, including triazole derivatives synthesized through various chemical processes, have shown activity against different microorganisms, highlighting their potential as antimicrobial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

• Energetic Materials : Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives has produced compounds with potential applications as insensitive energetic materials. These materials have been characterized for their thermal stabilities and insensitivity towards impact and friction, suggesting uses in areas requiring high-performance energetic materials (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).

• Pharmacological Properties : The pharmacological properties of furoxans and benzofuroxans have been reviewed, noting their significant biological activities, including anti-microbial, anti-parasitic, and vasorelaxant effects. This research suggests the potential for these compounds in the development of new drugs and therapeutic agents (Cerecetto & Porcal, 2005).